Cas no 107202-38-0 (tert-butyl (S)-(methoxycarbonyl)(cyclohexyl)methylcarbamate)

tert-butyl (S)-(methoxycarbonyl)(cyclohexyl)methylcarbamate structure
107202-38-0 structure
Product Name:tert-butyl (S)-(methoxycarbonyl)(cyclohexyl)methylcarbamate
CAS No:107202-38-0
MF:C14H25NO4
MW:271.352604627609
CID:2872003
PubChem ID:13773589
Update Time:2025-04-21

tert-butyl (S)-(methoxycarbonyl)(cyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (S)-(methoxycarbonyl)(cyclohexyl)methylcarbamate
    • (S)-tert-butoxycarbonylamino-cyclohexyl-acetic acid methyl ester;
    • (S)-tert-Butoxycarbonylamino-cyclohexyl-acetic acid methyl ester
    • 107202-38-0
    • SCHEMBL1372065
    • Boc-Chg-Ome
    • ABLGTTUCCPCVGX-NSHDSACASA-N
    • Inchi: 1S/C14H25NO4/c1-14(2,3)19-13(17)15-11(12(16)18-4)10-8-6-5-7-9-10/h10-11H,5-9H2,1-4H3,(H,15,17)/t11-/m0/s1
    • InChI Key: ABLGTTUCCPCVGX-NSHDSACASA-N
    • SMILES: O(C)C([C@H](C1CCCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 271.17800
  • Monoisotopic Mass: 271.17835828Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63000
  • LogP: 3.02390
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